molecular formula C13H13NO2 B8763522 2-Naphthylurethane CAS No. 5255-69-6

2-Naphthylurethane

Cat. No.: B8763522
CAS No.: 5255-69-6
M. Wt: 215.25 g/mol
InChI Key: ZSPLIQCHGCWFCS-UHFFFAOYSA-N
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Description

2-Naphthylurethane is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

5255-69-6

Molecular Formula

C13H13NO2

Molecular Weight

215.25 g/mol

IUPAC Name

ethyl N-naphthalen-2-ylcarbamate

InChI

InChI=1S/C13H13NO2/c1-2-16-13(15)14-12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,2H2,1H3,(H,14,15)

InChI Key

ZSPLIQCHGCWFCS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)NC1=CC2=CC=CC=C2C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 16.7 g of ethoxycarbonyl chloride and 20 ml of methylene chloride is added dropwise to a mixture of 20.0 g of 2-naphthylamine, 17.6 g of sodium bicarbonate, 100 ml of water and 200 ml of methylene chloride under ice-cooling and stirring. The mixture is stirred overnight at room temperature. Chloroform is added to the mixture and the organic layer is separated, dried and treated with charcol. The residue is recrystallized from ethyl acetate-hexane to give 25.26 g of N-ethoxycarbonyl-2-naphthylamine.
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two
Quantity
17.6 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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